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trilithium-1-hydroxy-7-(3-sulfonatoanilino)-2-(3-methyl-4-(2-methoxy-4-(3-sulfonatophenylazo)phenyla trilithium-1-hydroxy-7-(3-sulfonatoanilino)-2-(3-methyl-4-(2-methoxy-4-(3-sulfonatophenylazo)phenyla
Brand Name: Vulcanchem
CAS No.: 117409-78-6
VCID: VC0055732
InChI: InChI=1S/C36H29N7O11S3.3Li/c1-21-15-26(11-13-31(21)41-42-32-14-12-27(20-33(32)54-2)39-38-25-6-4-8-29(18-25)56(48,49)50)40-43-35-34(57(51,52)53)16-22-9-10-24(19-30(22)36(35)44)37-23-5-3-7-28(17-23)55(45,46)47;;;/h3-20,37,44H,1-2H3,(H,45,46,47)(H,48,49,50)(H,51,52,53);;;/q;3*+1/p-3
SMILES: [Li+].[Li+].[Li+].CC1=C(C=CC(=C1)NN=C2C(=CC3=C(C2=O)C=C(C=C3)NC4=CC(=CC=C4)S(=O)(=O)[O-])S(=O)(=O)[O-])N=NC5=C(C=C(C=C5)N=NC6=CC(=CC=C6)S(=O)(=O)[O-])OC
Molecular Formula: C36H26Li3N7O11S3
Molecular Weight: 849.7 g/mol

trilithium-1-hydroxy-7-(3-sulfonatoanilino)-2-(3-methyl-4-(2-methoxy-4-(3-sulfonatophenylazo)phenyla

CAS No.: 117409-78-6

Cat. No.: VC0055732

Molecular Formula: C36H26Li3N7O11S3

Molecular Weight: 849.7 g/mol

* For research use only. Not for human or veterinary use.

trilithium-1-hydroxy-7-(3-sulfonatoanilino)-2-(3-methyl-4-(2-methoxy-4-(3-sulfonatophenylazo)phenyla - 117409-78-6

Specification

CAS No. 117409-78-6
Molecular Formula C36H26Li3N7O11S3
Molecular Weight 849.7 g/mol
IUPAC Name trilithium;4-hydroxy-3-[[4-[[2-methoxy-4-[(3-sulfonatophenyl)diazenyl]phenyl]diazenyl]-3-methylphenyl]diazenyl]-6-(3-sulfonatoanilino)naphthalene-2-sulfonate
Standard InChI InChI=1S/C36H29N7O11S3.3Li/c1-21-15-26(11-13-31(21)41-42-32-14-12-27(20-33(32)54-2)39-38-25-6-4-8-29(18-25)56(48,49)50)40-43-35-34(57(51,52)53)16-22-9-10-24(19-30(22)36(35)44)37-23-5-3-7-28(17-23)55(45,46)47;;;/h3-20,37,44H,1-2H3,(H,45,46,47)(H,48,49,50)(H,51,52,53);;;/q;3*+1/p-3
Standard InChI Key AMEKPYPAOVQLRD-UHFFFAOYSA-K
SMILES [Li+].[Li+].[Li+].CC1=C(C=CC(=C1)NN=C2C(=CC3=C(C2=O)C=C(C=C3)NC4=CC(=CC=C4)S(=O)(=O)[O-])S(=O)(=O)[O-])N=NC5=C(C=C(C=C5)N=NC6=CC(=CC=C6)S(=O)(=O)[O-])OC
Canonical SMILES [Li+].[Li+].[Li+].CC1=C(C=CC(=C1)N=NC2=C(C=C3C=CC(=CC3=C2O)NC4=CC(=CC=C4)S(=O)(=O)[O-])S(=O)(=O)[O-])N=NC5=C(C=C(C=C5)N=NC6=CC(=CC=C6)S(=O)(=O)[O-])OC

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